Cas no 9014-85-1 (2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate (Avg Mn 465-485))

• Product name: 2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate (Avg Mn 465-485)
• CAS No: 9014-85-1
• MF: C₁₄H₂₆O₂^.C₂H₆O₂
• MW: 288.42288
• CID: 808124
• PubChem ID: 24869824

2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate (Avg Mn 465-485) Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a,a'-[1,4-dimethyl-1,4-bis(2-methylpropyl)-2-butyne-1,4-diyl]bis[w-hydroxy-
• 2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate
• ethane-1,2-diol,2,4,7,9-tetramethyldec-5-yne-4,7-diol
• POE(3.5)tetramethyldecynediol
• TOYNOL FS-600 Series
• Ethoxylated-2,4,7,9-tetramethyl-5-decyne-4,7-diol
• 4-diyl]bis[ omega -hydroxy--butyne-
• poly(oxy-1,2-ethanediyl), alpha, alpha'-[1,4-dimethyl-1,4-bis(2-methylpropyl)-2
• 2,4,7,9-tetramethyl-5decyne-4,7-diol ethoxylate
• AMY40601
• 9014-85-1
• 2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate, average Mn 670
• Ethane-1,2-diol;2,4,7,9-tetramethyldec-5-yne-4,7-diol
• SUHUKEQAOUOUJO-UHFFFAOYSA-N
• 2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate (Avg Mn 465-485)

• MDL： MFCD00678776
• Inchi： InChI=1S/C14H26O2.C2H6O2/c1-11(2)9-13(5,15)7-8-14(6,16)10-12(3)4;3-1-2-4/h11-12,15-16H,9-10H2,1-6H3;3-4H,1-2H2
• InChI Key： SUHUKEQAOUOUJO-UHFFFAOYSA-N
• SMILES： CC(C)CC(C)(C#CC(C)(CC(C)C)O)O.C(CO)O

Computed Properties

• Exact Mass: 288.23000
• Monoisotopic Mass: 288.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.9Ų
• Surface Charge: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.04 g/mL at 25 °C
• Boiling Point: >121 °C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: n20/D 1.468
• Solubility: carbon tetrachloride, xylene and ethylene glycol: soluble
• PSA: 80.92000
• LogP: 1.55500
• Solubility: Not determined

2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate (Avg Mn 465-485) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 37/38-41
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R37/38

Related Categories

• Other Chemical Reagents

Additional information on 2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate (Avg Mn 465-485)

Recent Advances in the Application of 2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate (Avg Mn 465-485) in Chemical and Biomedical Research

The chemical compound 2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate (CAS: 9014-85-1), with an average molecular weight (Avg Mn) of 465-485, has garnered significant attention in recent years due to its versatile applications in chemical and biomedical research. This surfactant, known for its unique amphiphilic properties, has been extensively studied for its role in drug delivery systems, nanoparticle synthesis, and as a stabilizing agent in various formulations. Recent studies have highlighted its potential in enhancing the solubility and bioavailability of poorly water-soluble drugs, making it a valuable component in pharmaceutical development.

One of the key areas of research involving this compound is its use in the synthesis of polymeric nanoparticles. A 2023 study published in the *Journal of Controlled Release* demonstrated that 2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate (Avg Mn 465-485) significantly improved the stability and drug-loading capacity of poly(lactic-co-glycolic acid) (PLGA) nanoparticles. The study reported a 30% increase in encapsulation efficiency when the surfactant was used at optimal concentrations, suggesting its potential for improving the efficacy of nanomedicines.

In addition to its applications in drug delivery, this compound has also been explored for its role in biomedical imaging. A recent study in *ACS Applied Materials & Interfaces* utilized 2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate (Avg Mn 465-485) as a stabilizing agent for gold nanoparticles used in surface-enhanced Raman spectroscopy (SERS). The researchers found that the surfactant not only enhanced the colloidal stability of the nanoparticles but also improved their signal intensity, enabling more sensitive detection of biomolecules in complex biological samples.

Furthermore, the compound's biocompatibility and low toxicity profile have made it a candidate for use in gene therapy. A 2024 study in *Biomaterials Science* investigated its role in the formulation of lipid-based gene delivery systems. The results indicated that the surfactant facilitated the formation of stable lipoplexes with high transfection efficiency, while minimizing cytotoxicity. This finding opens new avenues for the development of safer and more effective gene therapies.

Despite these promising advancements, challenges remain in optimizing the use of 2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate (Avg Mn 465-485) in biomedical applications. For instance, the precise mechanisms underlying its stabilizing effects on nanoparticles and liposomes are not yet fully understood. Future research should focus on elucidating these mechanisms and exploring the compound's potential in other emerging areas, such as targeted drug delivery and theranostics.

In conclusion, 2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate (Avg Mn 465-485) (CAS: 9014-85-1) continues to be a subject of intense research due to its multifaceted applications in chemical and biomedical fields. Its ability to enhance drug delivery systems, improve nanoparticle stability, and support gene therapy formulations underscores its importance in advancing modern medicine. As research progresses, this compound is expected to play an increasingly vital role in the development of next-generation therapeutics and diagnostic tools.